3-[(3-fluorophenyl)amino]-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(3-fluoroanilino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C9H7FN4O/c10-6-2-1-3-7(4-6)12-9-13-8(15)5-11-14-9/h1-5H,(H2,12,13,14,15)
• InChI Key: MXMIADQQVUTOFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC2=NN=CC(=O)N2
• Molecular Formula: C9H7FN4O
• Molecular Weight: 206.18 g/mol

Description

3-[(3-fluorophenyl)amino]-1,2,4-triazin-5(4H)-one is a chemical compound that belongs to the class of triazine derivatives. It has been widely studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-[(3-fluorophenyl)amino]-1,2,4-triazin-5(4H)-one is not fully understood, but it is believed to involve the inhibition of various biological targets, including enzymes, receptors, and ion channels. It has been shown to inhibit the activity of several kinases, including cyclin-dependent kinases (CDKs), mitogen-activated protein kinases (MAPKs), and glycogen synthase kinase 3 (GSK3), which are involved in cell cycle regulation, signaling pathways, and energy metabolism.
Biochemical and Physiological Effects
3-[(3-fluorophenyl)amino]-1,2,4-triazin-5(4H)-one has been shown to exert various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of signaling pathways. It has also been shown to possess anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential in various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(3-fluorophenyl)amino]-1,2,4-triazin-5(4H)-one in lab experiments include its high potency, selectivity, and low toxicity. It can be easily synthesized and purified, making it a cost-effective and readily available compound for research purposes. However, its limitations include its poor solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetic properties. It also has limited stability under certain conditions, which may require special storage and handling procedures.

Future Directions

There are several future directions for the research on 3-[(3-fluorophenyl)amino]-1,2,4-triazin-5(4H)-one. One potential direction is to explore its therapeutic potential in various diseases, including cancer, inflammation, and oxidative stress-related disorders. Another direction is to investigate its mechanism of action and identify its biological targets, which may provide insights into its pharmacological properties and potential side effects. Further studies on its pharmacokinetics, pharmacodynamics, and safety profile are also needed to facilitate its clinical development and translation into therapeutic applications.

Scientific Research Applications

3-[(3-fluorophenyl)amino]-1,2,4-triazin-5(4H)-one has been extensively studied for its potential applications in various scientific fields. It has been shown to possess antiproliferative, anti-inflammatory, and antioxidant properties, making it a promising candidate for the development of new drugs for the treatment of cancer, inflammation, and oxidative stress-related diseases. It has also been used as a probe for studying the structure and function of various biological targets, including enzymes, receptors, and ion channels.